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Compound of Interest

Compound Name:
1,4-Dihydroxy-2,2-

dimethylpiperazine

Cat. No.: B040361 Get Quote

Disclaimer: Publicly available experimental data on the physical and biological properties of

1,4-Dihydroxy-2,2-dimethylpiperazine is limited. This guide provides a framework for the

characterization of this molecule, including generalized experimental protocols and

comparative data from the closely related compound, 1,4-dimethylpiperazine.

Introduction
1,4-Dihydroxy-2,2-dimethylpiperazine is a heterocyclic organic compound with potential

applications in medicinal chemistry and materials science. As a derivative of piperazine, a

common scaffold in drug development, its unique substitution pattern, featuring hydroxyl

groups at the 1 and 4 positions and gem-dimethyl groups at the 2-position, suggests intriguing

stereochemical and electronic properties. These features may influence its biological activity,

solubility, and other physicochemical characteristics. This document outlines the fundamental

physical properties to be determined for this compound and provides standardized protocols for

their measurement, offering a foundational guide for researchers.

Comparative Physicochemical Properties
To provide a contextual reference, the following table summarizes the known physical

properties of the related compound, 1,4-dimethylpiperazine. It is crucial to note that these

values are for a different molecule and should be used for comparative purposes only.
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Property Value (for 1,4-dimethylpiperazine)

Molecular Formula C6H14N2

Molecular Weight 114.19 g/mol [1][2]

Boiling Point 131-133 °C[3]

Density 0.844 g/mL at 25 °C[1]

Refractive Index n20/D 1.4463[1]

Flash Point 21 °C[3]

pKa1 ~8.4

pKa2 ~3.8

Solubility Miscible in water

Experimental Protocols
The following sections detail standardized experimental procedures for the determination of

key physical properties of 1,4-Dihydroxy-2,2-dimethylpiperazine.

Determination of Melting Point
Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid state. It is a fundamental indicator of purity.

Methodology:

Sample Preparation: A small, dry sample of crystalline 1,4-Dihydroxy-2,2-
dimethylpiperazine is finely powdered and packed into a capillary tube to a height of 2-3

mm.

Apparatus: A calibrated melting point apparatus is used.

Procedure:

The capillary tube is placed in the heating block of the apparatus.
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The temperature is raised at a steady rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature range from the appearance of the first liquid droplet to the complete

liquefaction of the sample is recorded as the melting point range.

Data Analysis: A sharp melting point range (typically < 1 °C) is indicative of a pure

compound.

Determination of Boiling Point
Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

pressure surrounding the liquid, and the liquid changes into a vapor.

Methodology:

Apparatus: A distillation apparatus consisting of a round-bottom flask, a condenser, a

thermometer, and a heating mantle is assembled.

Procedure:

A sample of 1,4-Dihydroxy-2,2-dimethylpiperazine is placed in the round-bottom flask

along with boiling chips.

The liquid is heated gently.

The temperature at which the liquid boils and a steady stream of distillate is collected is

recorded as the boiling point. The atmospheric pressure should also be recorded.

Data Analysis: The observed boiling point can be corrected to standard pressure if

necessary.

Determination of Aqueous Solubility
Principle: Solubility is the maximum concentration of a solute that can dissolve in a solvent at a

given temperature. Both kinetic and thermodynamic solubility are important parameters in drug

discovery.[4][5]
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Methodology (Shake-Flask Method for Thermodynamic Solubility):

Preparation: An excess amount of solid 1,4-Dihydroxy-2,2-dimethylpiperazine is added to

a known volume of a buffered aqueous solution (e.g., phosphate-buffered saline, PBS) at a

specific pH (e.g., 7.4).[6]

Equilibration: The resulting suspension is agitated in a shaker bath at a constant temperature

(e.g., 25 °C or 37 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.[6]

Separation: The undissolved solid is removed by centrifugation and/or filtration through a

low-binding filter.[6]

Quantification: The concentration of the dissolved compound in the clear supernatant/filtrate

is determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection or Mass Spectrometry (LC-MS).[6]

Data Analysis: The solubility is expressed in units such as mg/mL or µM.

Determination of pKa
Principle: The pKa is the negative logarithm of the acid dissociation constant (Ka) and is a

measure of the strength of an acid in solution. For a basic compound like a piperazine

derivative, the pKa of its conjugate acid is determined.

Methodology (Potentiometric Titration):

Sample Preparation: A known concentration of 1,4-Dihydroxy-2,2-dimethylpiperazine is

dissolved in water or a co-solvent system.

Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl) while

the pH is monitored using a calibrated pH meter.

Data Collection: The pH of the solution is recorded after each addition of the titrant.

Data Analysis: A titration curve (pH vs. volume of titrant) is plotted. The pKa value

corresponds to the pH at the half-equivalence point. For a diamine like a piperazine

derivative, two pKa values may be determined.
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Workflow for Compound Characterization
The following diagram illustrates a general workflow for the physical and biological

characterization of a novel compound such as 1,4-Dihydroxy-2,2-dimethylpiperazine.

General workflow for novel compound characterization.

Conclusion
The comprehensive characterization of 1,4-Dihydroxy-2,2-dimethylpiperazine requires a

systematic approach to determine its fundamental physical and biological properties. While

specific data for this compound is not yet widely reported, the standardized protocols outlined

in this guide provide a robust framework for its evaluation. The data generated from these

experiments will be invaluable for assessing its potential in drug discovery and other scientific

applications, enabling meaningful structure-activity relationship studies and guiding further

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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